4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine

• Molecular Formula: C16H18N2O3S
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 1-naphthalen-1-ylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C16H18N2O3S/c17-16(19)13-8-10-18(11-9-13)22(20,21)15-7-3-5-12-4-1-2-6-14(12)15/h1-7,13H,8-11H2,(H2,17,19)
• InChI Key: ZKNAJIDQCBWYJC-UHFFFAOYSA-N
• SMILES: C1CN(CCC1C(=O)N)S(=O)(=O)C2=CC=CC3=CC=CC=C32

Description

4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine, also known as ACNP, is a chemical compound that has been widely studied for its potential applications in scientific research. ACNP is a piperidine derivative that is commonly used as a tool compound to study the function and regulation of various ion channels and receptors in the nervous system.

Mechanism of Action

The mechanism of action of 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine is not fully understood, but it is thought to modulate the activity of ion channels and receptors through allosteric regulation. 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has been shown to enhance the activity of NMDA receptors, which are involved in synaptic plasticity and learning and memory. Additionally, 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has been shown to inhibit the activity of voltage-gated calcium channels, which are involved in neurotransmitter release.
Biochemical and Physiological Effects:
4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has been shown to have several biochemical and physiological effects. 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has been shown to enhance long-term potentiation (LTP), which is a cellular mechanism underlying learning and memory. Additionally, 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has been shown to increase the release of neurotransmitters, including glutamate and acetylcholine. 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has also been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has several advantages as a tool compound for scientific research. 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine is relatively easy to synthesize, and it has been extensively studied, allowing for a better understanding of its mechanism of action and physiological effects. Additionally, 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has been shown to be effective in modulating the activity of various ion channels and receptors, making it a useful tool for studying the nervous system.
However, there are also limitations to the use of 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine in lab experiments. 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has been shown to have off-target effects, which can complicate the interpretation of results. Additionally, 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has a short half-life, which can make it difficult to study its long-term effects.

Future Directions

For the study of 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine include the development of more selective compounds and the use of 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine in animal models of neurological disorders.

Scientific Research Applications

4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has been widely used in scientific research as a tool compound to study the function and regulation of various ion channels and receptors in the nervous system. 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has been shown to modulate the activity of several ion channels and receptors, including NMDA receptors, AMPA receptors, and voltage-gated calcium channels. Additionally, 4-Aminocarbonyl-1-(1-naphthylsulfonyl)piperidine has been used to study the role of ion channels and receptors in synaptic plasticity, learning, and memory.

Synthesis routes and methods

Procedure details

To a suspension of 4-aminocarbonylpiperidine (12.8 g, 100 mmol) in dry tetrahydrofuran (250 μL) containing triethylamine (20.2 g, 200 mmol) stirring at room temperature under argon, was added 1-naphthalenesulfonyl chloride (25 g, 110 mmol). After 16 h the solvent was evaporated under vacuum, and a solution of 25% methanol in diethyl ether (250 mL) was added to the residue. The resulting mixture was stirred for 2 h before the solid was filtered. The solid was washed with diethyl ether (50 mL twice), then water (50 mL twice), followed by diethyl ether (50 mL twice) again before drying under vacuum. This provided 4-aminocarbonyl-1-(1-naphthylsulfonyl)piperidine (27.9 g, 88% yield) as a white solid.